1-(3-(2-chlorophenyl)-5-methylisoxazole-4-carbonyl)-N-(thiazol-2-yl)piperidine-4-carboxamide

• IUPAC Name: 1-[3-(2-chlorophenyl)-5-methyl-1,2-oxazole-4-carbonyl]-N-(1,3-thiazol-2-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C20H19ClN4O3S/c1-12-16(17(24-28-12)14-4-2-3-5-15(14)21)19(27)25-9-6-13(7-10-25)18(26)23-20-22-8-11-29-20/h2-5,8,11,13H,6-7,9-10H2,1H3,(H,22,23,26)
• InChI Key: QXEPAIBXGFCSHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2Cl)C(=O)N3CCC(CC3)C(=O)NC4=NC=CS4
• Molecular Formula: C20H19ClN4O3S
• Molecular Weight: 430.9 g/mol

Description

1-(3-(2-chlorophenyl)-5-methylisoxazole-4-carbonyl)-N-(thiazol-2-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C20H19ClN4O3S and its molecular weight is 430.91. The purity is usually 95%.
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Mechanism of Action

Target of Action

Similar compounds have been known to interact withNuclear receptor coactivator 1 and Peroxisome proliferator-activated receptor gamma . These receptors play crucial roles in gene expression and regulation of cellular differentiation, development, metabolism, and tumorigenesis .

Mode of Action

This interaction could lead to conformational changes in the target proteins, affecting their function .

Biochemical Pathways

Similar compounds have been shown to influence pathways related to inflammation, diabetes, obesity, and oxidative stress . The downstream effects of these pathways could include changes in cellular metabolism, immune response, and redox homeostasis .

Pharmacokinetics

Similar compounds have shown variable absorption and distribution profiles, depending on their chemical structure and the physiological environment . The metabolism and excretion of these compounds could also vary, potentially affecting their bioavailability .

Result of Action

Based on its potential targets, it could influence gene expression and cellular metabolism, potentially leading to changes in cell differentiation, development, and function .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could influence the action, efficacy, and stability of this compound . For instance, changes in pH could affect the compound’s ionization state, potentially influencing its absorption and distribution . Similarly, temperature could affect the compound’s stability and its interactions with target proteins .